Cas no 5628-74-0 (6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane)
![6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane structure](https://www.kuujia.com/scimg/cas/5628-74-0x500.png)
5628-74-0 structure
Product name:6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane
6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane Chemical and Physical Properties
Names and Identifiers
-
- 6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane
- Norbornane,5-(chloromethyl)-2,3-epoxy-(8CI)
- 2-endo-Chlormethyl-5,6-exo-epoxy-bicyclo[2.2.1]heptan
- 2-endo-Chlormethyl-5,6-exo-epoxy-bicyclo< 2.2.1> heptan
- Nsc110582
- 5628-74-0
- NORBORNANE, 5-(CHLOROMETHYL)-2,3-EPOXY-
- NSC-110582
- DB-277255
-
- Inchi: InChI=1S/C8H11ClO/c9-3-5-1-4-2-6(5)8-7(4)10-8/h4-8H,1-3H2
- InChI Key: HBEJVSJKHSPKGW-UHFFFAOYSA-N
- SMILES: C1C2CC(C1CCl)C3C2O3
Computed Properties
- Exact Mass: 158.04993
- Monoisotopic Mass: 158.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 12.53
6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane Related Literature
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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3. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
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Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
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